Cas no 1098347-71-7 (2-Chloro-n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-Chloro-n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 1098347-71-7
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5734030
• PubChem ID: 43244645
• Update Time: 2025-10-05

2-Chloro-n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005923927
• CS-0244584
• 1098347-71-7
• Z258588510
• 2-chloro-N-[(6-morpholin-4-ylpyridin-3-yl)methyl]acetamide
• EN300-28329
• 2-chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide
• 2-Chloro-n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C12H16ClN3O2/c13-7-12(17)15-9-10-1-2-11(14-8-10)16-3-5-18-6-4-16/h1-2,8H,3-7,9H2,(H,15,17)
• InChI Key： UZZTXPVHGVWKKN-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=CN=C(C=C1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 269.0931045g/mol
• Monoisotopic Mass: 269.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

2-Chloro-n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide

Recent Advances in the Study of 2-Chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide (CAS: 1098347-71-7)

The compound 2-Chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide (CAS: 1098347-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its morpholine and pyridine moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological properties. Recent studies have focused on its mechanism of action, structural optimization, and potential applications in drug discovery.

One of the primary areas of research has been the exploration of 2-Chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide as a building block for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The morpholine and pyridine groups in this compound provide a versatile scaffold for interactions with kinase active sites, making it a promising candidate for further derivatization. Recent synthetic efforts have yielded analogs with enhanced selectivity and potency against specific kinase targets.

In addition to its role in kinase inhibitor development, this compound has also been studied for its potential as an antimicrobial agent. Preliminary in vitro assays have demonstrated activity against a range of bacterial and fungal pathogens, with researchers attributing this effect to the chloroacetamide moiety, which can act as an electrophile and disrupt essential microbial enzymes. Structure-activity relationship (SAR) studies are ongoing to optimize the antimicrobial profile while minimizing cytotoxicity to mammalian cells.

Another notable application of 2-Chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide is in the field of chemical proteomics. Researchers have utilized this compound as a probe to identify novel protein targets and elucidate biological pathways. By incorporating click chemistry handles or affinity tags, scientists have been able to map the interactome of this molecule in cellular systems, revealing unexpected off-target effects and potential new therapeutic avenues.

Recent advancements in synthetic methodologies have also improved the accessibility of this compound. Novel catalytic systems and greener synthetic routes have been reported, enabling higher yields and reduced environmental impact. These developments are particularly important for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-Chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further medicinal chemistry optimization. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and chemical biology.

In conclusion, 2-Chloro-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}acetamide (CAS: 1098347-71-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span kinase inhibition, antimicrobial activity, and chemical proteomics, with ongoing research efforts aimed at unlocking its full therapeutic potential. Future studies will likely focus on translational aspects, including in vivo efficacy and safety profiling, to bridge the gap between bench research and clinical applications.